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Compound of Interest

Compound Name: Nerolidol

Cat. No.: B600613 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

Nerolidol, a naturally occurring sesquiterpene alcohol used in various research applications, is

classified as a hazardous substance primarily due to its ecotoxicity.[1][2][3] Adherence to strict

disposal protocols is essential to mitigate risks to personnel and the environment.

Immediate Safety and Logistical Information
Hazard Classification: Nerolidol is classified as a hazardous waste due to its severe toxicity to

aquatic life with long-lasting effects.[1][3] It is crucial to handle nerolidol and its waste with

care to prevent environmental release. Disposal must always be conducted in accordance with

local, regional, national, and international regulations.[1][2]

Waste Minimization: Before beginning any experimental work, consider strategies to minimize

the generation of nerolidol waste. This can include optimizing experimental scales, avoiding

the preparation of excess solutions, and ensuring the use of the entire product before its

expiration date.

Step-by-Step Disposal Protocol
Personal Protective Equipment (PPE): Before handling nerolidol waste, ensure you are

wearing appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab

coat.
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Waste Collection:

Collect all nerolidol waste, including unused product, solutions, and contaminated

materials (e.g., pipette tips, absorbent pads), in a designated and compatible hazardous

waste container.[4][5]

The container must be in good condition, leak-proof, and have a secure screw-top cap.[4]

Do not mix nerolidol waste with other incompatible waste streams.

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "Nerolidol," and any other identifiers required by your institution's

hazardous waste management program.

Indicate the hazards associated with nerolidol, such as "Toxic to Aquatic Life."

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).[4][5]

The SAA should be located at or near the point of generation and away from drains, heat

sources, and incompatible chemicals.[4][5]

Disposal Request:

Once the waste container is full or you have no further use for it, arrange for its disposal

through your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.

Do not attempt to dispose of nerolidol waste by pouring it down the drain or allowing it to

evaporate in a fume hood.[2][6][7] This is a direct violation of environmental regulations

and poses a significant threat to aquatic ecosystems.

Empty Container Disposal:
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An empty container that has held nerolidol must be managed as hazardous waste unless

it has been triple-rinsed.[6]

To triple-rinse, use a solvent capable of removing the nerolidol residue. The rinsate must

be collected and disposed of as hazardous waste.[6]

After triple-rinsing, deface or remove the original label and dispose of the container

according to your institution's guidelines for non-hazardous solid waste.[6]

Quantitative Data for Nerolidol
The following table summarizes key quantitative data for nerolidol relevant to its safe handling

and disposal.

Parameter Value Reference

UN Number 3082 [1][4]

Proper Shipping Name

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

LIQUID, N.O.S. (Nerolidol)

[1][4]

Hazard Class
9 (Miscellaneous hazardous

materials)
[1][4]

Packing Group III [1][4]

Aquatic Toxicity (LC50, 96h,

Fish)
1.4 - 2.2 mg/L [1]

Flash Point > 93.3 °C (> 200.0 °F) [1]

Note on EPA Hazardous Waste Code: Under the Resource Conservation and Recovery Act

(RCRA), the waste generator is responsible for determining if a waste is hazardous. Nerolidol
is not a "listed" hazardous waste. Therefore, its classification as a hazardous waste would be

based on it exhibiting a "characteristic" of hazardous waste, most likely Toxicity due to its

environmental hazards. The specific EPA waste code would need to be determined through a

formal hazardous waste characterization process as required by 40 CFR Part 261.
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Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory hazardous waste

management protocols and information derived from Safety Data Sheets for nerolidol. These

protocols are designed to be in compliance with regulations set forth by agencies such as the

U.S. Environmental Protection Agency (EPA) and the Department of Transportation (DOT).

Nerolidol Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of nerolidol waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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